5-(Bromomethyl)-2-(difluoromethoxy)pyridine

• CAS No.: 1375098-08-0
• Molecular Formula: C7H6BrF2NO
• Molecular Weight: 238.03 g/mol
• IUPAC Name: 5-(bromomethyl)-2-(difluoromethoxy)pyridine
• InChI: InChI=1S/C7H6BrF2NO/c8-3-5-1-2-6(11-4-5)12-7(9)10/h1-2,4,7H,3H2
• InChI Key: HIGAGAFTQKVESD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1CBr)OC(F)F

Description

5-(Bromomethyl)-2-(difluoromethoxy)pyridine is a useful research compound. Its molecular formula is C7H6BrF2NO and its molecular weight is 238.03 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of (6-(difluoromethoxy)pyridin-3-yl)methanol (246 mg; 1.41 mmol) in anh. DCM (10 ml) was treated at rt with CBr4 (467 mg; 1.41 mmol), and with triphenylphosphine (369 mg; 1.41 mmol). The resulting mixture was further stirred at rt, under nitrogen, for 15 h. Concentration to dryness under reduced pressure, and subsequent purification by FC (DCM) afforded 5-(bromomethyl)-2-(difluoromethoxy)pyridine as an orange oil which was directly used for the next reaction.